Cas no 33530-71-1 ( )

• Product name: &nbsp
• CAS No: 33530-71-1
• MF: C₁₅H₂₀O₃
• MW: 248.3175
• CID: 918075
• PubChem ID: 174872

  Chemical and Physical Properties

Names and Identifiers

• (3aS)-3aβ,4,5,5a,6,7,8,9,9a,9bα-Decahydro-9aβ-hydroxy-5aα-methyl-3,9-bis(methylene)naphtho[1,2-b]furan-2(3H)-one
• 9a-hydroxy-5a-methyl-3,9-dimethylidene-4,5,6,7,8,9b-hexahydro-3aH-benzo[g][1]benzofuran-2-one
• 33530-71-1
• DTXSID50955152
• NSC180033
• 9a-Hydroxy-5a-methyl-3,9-dimethylidenedecahydronaphtho[1,2-b]furan-2(3H)-one
• NSC-180033
• Arbusculin C
• NSC 180033
• [3aS-(3aalpha,5abeta,9aalpha,9bbeta)]-Decahydro-9a-hydroxy-5a-methyl-3,9-bis(methylene)naphtho[1,2-b]furan-2(3H)-one
• Oxyfrullanolide
•  

• Inchi： InChI=1S/C15H20O3/c1-9-5-4-7-14(3)8-6-11-10(2)13(16)18-12(11)15(9,14)17/h11-12,17H,1-2,4-8H2,3H3/t11-,12-,14+,15-/m0/s1
• InChI Key： NCECWMQYVUVUKL-VIRABCJISA-N
• SMILES： CC12CCCC(=C)C1(C3C(CC2)C(=C)C(=O)O3)O

Computed Properties

• Exact Mass: 248.1413
• Monoisotopic Mass: 248.141
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 18
• Rotatable Bond Count: 0
• Complexity: 453
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 4
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• Topological Polar Surface Area: 46.5Ų
• XLogP3: 2.1

Experimental Properties

• Density: 1.16
• Boiling Point: 410.7°C at 760 mmHg
• Flash Point: 174°C
• Refractive Index: 1.55
• PSA: 46.53
• LogP: 2.35550